Cas no 2138559-52-9 (N,3-dimethyl-4-propylcyclohexan-1-amine)

N,3-Dimethyl-4-propylcyclohexan-1-amine is a cyclohexylamine derivative characterized by its unique substitution pattern, featuring methyl groups at the nitrogen and 3-position, along with a propyl group at the 4-position. This structural configuration imparts distinct steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound exhibits moderate lipophilicity, enhancing its utility in formulations requiring controlled solubility. Its rigid cyclohexane backbone contributes to stability, while the amine functionality allows for further derivatization. Suitable for use in chiral synthesis and catalyst design, this amine offers versatility in fine chemical and agrochemical research. Proper handling under inert conditions is recommended due to potential reactivity.
N,3-dimethyl-4-propylcyclohexan-1-amine structure
2138559-52-9 structure
Product Name:N,3-dimethyl-4-propylcyclohexan-1-amine
CAS No:2138559-52-9
MF:C11H23N
MW:169.307023286819
CID:6507314
PubChem ID:165962228
Update Time:2025-10-29

N,3-dimethyl-4-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2138559-52-9
    • N,3-dimethyl-4-propylcyclohexan-1-amine
    • EN300-1158397
    • Inchi: 1S/C11H23N/c1-4-5-10-6-7-11(12-3)8-9(10)2/h9-12H,4-8H2,1-3H3
    • InChI Key: OTSQYFMTHNVBOL-UHFFFAOYSA-N
    • SMILES: N(C)C1CCC(CCC)C(C)C1

Computed Properties

  • Exact Mass: 169.183049738g/mol
  • Monoisotopic Mass: 169.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

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Additional information on N,3-dimethyl-4-propylcyclohexan-1-amine

Introduction to N,3-dimethyl-4-propylcyclohexan-1-amine (CAS No. 2138559-52-9)

N,3-dimethyl-4-propylcyclohexan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2138559-52-9, this molecule represents a unique structural framework that combines a cyclohexane ring with multiple alkyl substituents, making it a subject of interest for its potential applications in drug discovery and material science. The presence of both methyl and propyl groups introduces steric and electronic variations that can influence its reactivity and biological activity, making it a valuable candidate for further investigation.

The synthesis of N,3-dimethyl-4-propylcyclohexan-1-amine involves intricate organic transformations, including alkylation, reduction, and cyclization steps. These synthetic pathways are critical in ensuring high yield and purity, which are essential for pharmaceutical applications. Recent advancements in catalytic methods have enabled more efficient and sustainable production processes, aligning with the growing emphasis on green chemistry principles in the pharmaceutical industry.

One of the most compelling aspects of N,3-dimethyl-4-propylcyclohexan-1-amine is its structural versatility. The cyclohexane core provides a rigid scaffold that can be modified to achieve specific biological targets. For instance, modifications at the 1-amino position and the 3-methyl group can alter the compound's interaction with biological receptors, potentially leading to novel therapeutic effects. This flexibility has made it a focal point in research aimed at developing new pharmacophores for treating various diseases.

In recent years, computational chemistry has played a pivotal role in understanding the properties of N,3-dimethyl-4-propylcyclohexan-1-amine. Molecular modeling techniques have allowed researchers to predict its binding affinity to target proteins and enzymes, providing insights into its mechanism of action. These predictions are often validated through experimental studies, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound.

The pharmacological potential of N,3-dimethyl-4-propylcyclohexan-1-amine has been explored in several preclinical studies. Researchers have investigated its interactions with neurotransmitter receptors, particularly those involved in pain signaling and central nervous system (CNS) disorders. Initial findings suggest that this compound may exhibit analgesic properties by modulating the activity of certain receptor subtypes. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as an intermediate in the synthesis of more complex drug candidates.

Another area of interest is the compound's role in material science. The unique combination of alkyl groups in N,3-dimethyl-4-propylcyclohexan-1-amine makes it a promising candidate for developing novel polymers and coatings with enhanced mechanical properties. Researchers have explored its incorporation into polymer matrices to improve thermal stability and mechanical strength. These applications highlight the broader utility of this compound beyond traditional pharmaceuticals.

The environmental impact of synthesizing N,3-dimethyl-4-propylcyclohexan-1-amine is also a critical consideration. Modern synthetic strategies emphasize minimizing waste and using renewable feedstocks to reduce the ecological footprint. Techniques such as flow chemistry and biocatalysis have been adapted to streamline the production process while adhering to sustainable practices. These approaches not only enhance efficiency but also align with global initiatives aimed at reducing chemical waste.

Future research directions for N,3-dimethyl-4-propylcyclohexan-1-amine include exploring its derivatives and analogs to identify more potent bioactive compounds. By systematically modifying its structural features, scientists can optimize its pharmacological properties for specific therapeutic applications. Additionally, investigating its interactions with other biological targets may uncover new therapeutic avenues that were previously unexplored.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way researchers approach compound design. AI algorithms can predict the binding affinity of N,3-dimethyl-4-propylcyclohexan-1-amine to various targets with remarkable accuracy, significantly reducing the time required for hit identification. This synergy between computational methods and experimental validation has accelerated the development pipeline for new drugs.

In conclusion, N,3-dimethyl-4-propylcyclohexan-1-amine (CAS No.2138559-52-9) represents a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features offer opportunities for developing novel therapeutics and advanced materials. As research continues to evolve, this compound is likely to play an increasingly important role in addressing global challenges in healthcare and sustainability.

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